Cas no 63968-35-4 (2-Butenoic acid, 4-(1H-indol-2-yl)-4-oxo-)

• Product Name: 2-Butenoic acid, 4-(1H-indol-2-yl)-4-oxo-
• CAS No: 63968-35-4
• MF: C₁₂H₉NO₃
• MW: 215.204763174057
• CID: 1670852
• Update Time: 2024-09-03

2-Butenoic acid, 4-(1H-indol-2-yl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 4-(1H-indol-2-yl)-4-oxo-

• Inchi： 1S/C12H9NO3/c14-11(5-6-12(15)16)10-7-8-3-1-2-4-9(8)13-10/h1-7,13H,(H,15,16)
• InChI Key： YHHJFPYVUUXHOR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(C1=CC2=C(N1)C=CC=C2)=O

Computed Properties

• Exact Mass: 215.05827

Experimental Properties

• Density: 1.391±0.06 g/cm3(Predicted)
• Boiling Point: 475.7±41.0 °C(Predicted)
• PSA: 70.16
• pka: 3.34±0.10(Predicted)